(2,2-Dimethylbutyl)(methyl)amine
Description
(2,2-Dimethylbutyl)(methyl)amine is a branched aliphatic amine with the molecular formula C₇H₁₇N (free base) or C₇H₁₈ClN (hydrochloride salt). Its structure features a butyl chain substituted with two methyl groups at the 2-position and a methylamine group at the terminal carbon. This branching imparts unique physicochemical properties, such as reduced polarity and increased steric hindrance, which influence reactivity and solubility.
Properties
Molecular Formula |
C7H17N |
|---|---|
Molecular Weight |
115.22 g/mol |
IUPAC Name |
N,2,2-trimethylbutan-1-amine |
InChI |
InChI=1S/C7H17N/c1-5-7(2,3)6-8-4/h8H,5-6H2,1-4H3 |
InChI Key |
LCJDNEVGGJPKQV-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(C)CNC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural Isomers and Derivatives
(3,3-Dimethylbutyl)(methyl)amine hydrochloride
- Molecular Formula : C₇H₁₈ClN
- Molecular Weight : 151.68 g/mol
- Key Differences : The methyl groups are positioned at the 3-carbon of the butyl chain, reducing steric hindrance near the amine group compared to the 2,2-dimethyl isomer. This may enhance nucleophilicity and solubility in polar solvents .
(2,3-Dimethylbutyl)(methyl)amine hydrochloride
- Molecular Formula : C₇H₁₈ClN
- Molecular Weight : 151.7 g/mol
(1,3-Dimethylbutyl)amine
Physicochemical Properties
*The 2,2-dimethyl branching reduces intermolecular forces, likely lowering the boiling point compared to linear isomers. Hydrochloride salts (e.g., ) exhibit higher stability and water solubility due to ionic character .
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